Cas no 131525-58-1 (Benzoic acid, 3,4-bis(dodecyloxy)-)

• Product Name: Benzoic acid, 3,4-bis(dodecyloxy)-
• CAS No: 131525-58-1
• MF: C₃₁H₅₄O₄
• MW: 490.758070468903
• MDL: MFCD06203256
• CID: 1228517
• PubChem ID: 12150449
• Update Time: 2025-04-20

Benzoic acid, 3,4-bis(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-bis(dodecyloxy)-
• AKOS024390312
• SCHEMBL1199847
• 131525-58-1
• 3,4-bis-dodecyloxybenzoic acid
• 3,4-didodecoxybenzoic acid
• 3,4-Bis(dodecyloxy)benzoic acid
• 3,4-didodecyloxybenzoic acid

• MDL： MFCD06203256
• Inchi： 1S/C31H54O4/c1-3-5-7-9-11-13-15-17-19-21-25-34-29-24-23-28(31(32)33)27-30(29)35-26-22-20-18-16-14-12-10-8-6-4-2/h23-24,27H,3-22,25-26H2,1-2H3,(H,32,33)
• InChI Key： YRQIEFZAPDXNGR-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CC=1OCCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 490.40242
• Monoisotopic Mass: 490.40221020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 25
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 583.1±30.0 °C at 760 mmHg
• Flash Point: 173.5±18.1 °C
• PSA: 55.76
• Vapor Pressure: No data available

Benzoic acid, 3,4-bis(dodecyloxy)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters